4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-12-7-6-8-16(13(12)2)24-21(26)19-14(3)23-22(29)25-20(19)15-9-10-17(27-4)18(11-15)28-5/h6-11,20H,1-5H3,(H,24,26)(H2,23,25,29)
• InChI Key: GRYJMONRNQDKEF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(NC(=S)NC2C3=CC(=C(C=C3)OC)OC)C)C

Description

4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood. However, it is believed to interact with a variety of proteins and enzymes in the body, leading to changes in their activity and function. This compound has been found to have a particular affinity for certain types of enzymes, making it a valuable tool for studying their functions.
Biochemical and Physiological Effects
4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory properties, as well as antioxidant and antitumor effects. This compound has also been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide in lab experiments is its ability to interact with a wide range of proteins and enzymes. This compound has been found to have a high affinity for certain types of enzymes, making it a valuable tool for studying their functions. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research involving 4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One area of research could focus on further elucidating the mechanism of action of this compound, particularly with regard to its interactions with specific proteins and enzymes. Another potential area of research could involve investigating the potential therapeutic applications of this compound for various diseases, such as neurodegenerative diseases and cancer. Additionally, research could be conducted to develop new derivatives of this compound with improved properties and reduced toxicity.

Synthesis Methods

The synthesis of 4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves several steps. The starting materials for the synthesis include 3,4-dimethoxybenzaldehyde, 2,3-dimethylbenzaldehyde, thiourea, and methyl iodide. The reaction involves the condensation of the two aldehydes with thiourea, followed by the addition of methyl iodide to form the final product.

Scientific Research Applications

4-(3,4-dimethoxyphenyl)-N-(2,3-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been found to have a wide range of potential applications in scientific research. One of its primary uses is as a tool for studying the mechanism of action of various biological processes. This compound has been found to interact with a variety of proteins and enzymes, making it a valuable tool for studying their functions.